Cas no 19547-89-8 ((R)-Ethyl 2-acetamido-3-(acetylthio)propanoate)

• Product Name: (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate
• CAS No: 19547-89-8
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 51335
• PubChem ID: 9837558
• Update Time: 2025-08-01

(R)-Ethyl 2-acetamido-3-(acetylthio)propanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate
• S,N-Diacetylcysteine monoethyl ester
• ethyl (2R)-2-acetamido-3-acetylsulfanylpropanoate
• N-DIACETYLCYSTEINE MONOETHYL ESTER
• Aethyl-N,S-diacetylcysteinat
• N,S-Diacetyl-cystein-aethylester
• N,S-Diacetylcysteine ethyl ester
• S,N-Diacetyl-L-cysteine ethyl ester
• N-Diacetylcysteinemonoethylester
• DACE cpd
• N-[3-(Acetylsulfanyl)-1-ethoxy-1-oxopropan-2-yl]ethanimidic acid
• DTXSID90941317
• L-Cysteine, N-acetyl-, ethyl ester, acetate (ester)
• AKOS016002858
• 19547-89-8
• (R)-Ethyl2-acetamido-3-(acetylthio)propanoate
• SCHEMBL2294810
• AMY10874
• A26300
• ETHYL (2R)-3-(ACETYLSULFANYL)-2-ACETAMIDOPROPANOATE
• S,N-diacetylcysteine ethyl ester

• MDL： MFCD21090401
• Inchi： 1S/C9H15NO4S/c1-4-14-9(13)8(10-6(2)11)5-15-7(3)12/h8H,4-5H2,1-3H3,(H,10,11)/t8-/m0/s1
• InChI Key： QKVURBLPSBAOFS-QMMMGPOBSA-N
• SMILES： S(C(C)=O)C[C@@H](C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 233.07200
• Monoisotopic Mass: 233.072179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.178
• Boiling Point: 390.033 °C at 760 mmHg
• Flash Point: 189.685 °C
• Refractive Index: 1.489
• PSA: 97.77000
• LogP: 0.72480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate

Comprehensive Overview of (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate (CAS No. 19547-89-8)

(R)-Ethyl 2-acetamido-3-(acetylthio)propanoate (CAS No. 19547-89-8) is a specialized chiral compound widely utilized in pharmaceutical research, organic synthesis, and biochemical applications. Its unique structure, featuring an acetylthio moiety and an ethyl ester group, makes it a valuable intermediate for synthesizing enantiomerically pure compounds. The R-configuration of this molecule is particularly significant in drug development, where stereochemistry plays a critical role in biological activity.

In recent years, the demand for chiral building blocks like (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate has surged due to advancements in asymmetric synthesis and personalized medicine. Researchers frequently search for "CAS 19547-89-8 applications" or "chiral sulfur-containing compounds," reflecting the growing interest in its utility. This compound is often employed in the synthesis of peptide mimetics and enzyme inhibitors, aligning with trends in targeted therapy and proteomics.

The acetylthio functional group in (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate enables selective thiol-alkene click chemistry, a technique gaining traction in bioconjugation and drug delivery systems. Queries such as "thioester reactivity in drug design" highlight its relevance in modern medicinal chemistry. Additionally, its ethyl ester moiety offers hydrolytic stability, making it a preferred choice for prodrug development—a hot topic in optimizing bioavailability.

From an industrial perspective, CAS 19547-89-8 is synthesized under controlled conditions to ensure high enantiopurity, addressing the pharmaceutical industry's stringent requirements. Discussions around "green chemistry in chiral synthesis" often reference derivatives of this compound, emphasizing solvent-free or catalytic methods to reduce environmental impact. Its role in biocatalysis further aligns with sustainable practices, a key concern for today's researchers.

Analytical techniques like HPLC and NMR are critical for characterizing (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate, ensuring compliance with regulatory standards. Searches for "chiral purity analysis" underscore the importance of quality control in its applications. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) makes it a staple in combinatorial chemistry libraries, catering to high-throughput screening demands.

In summary, (R)-Ethyl 2-acetamido-3-(acetylthio)propanoate (CAS No. 19547-89-8) bridges multiple disciplines, from drug discovery to materials science. Its versatility and alignment with cutting-edge research trends—such as precision medicine and sustainable synthesis—ensure its continued prominence in scientific literature and industrial workflows.